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Compound of Interest

Compound Name: N-Propyl nitrate

Cat. No.: B130209 Get Quote

Technical Support Center: Handling N-Propyl
Nitrate
This guide provides essential safety information, personal protective equipment (PPE)

recommendations, and troubleshooting for researchers, scientists, and drug development

professionals working with N-Propyl nitrate.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with N-Propyl nitrate?

A1: N-Propyl nitrate is a highly flammable liquid and a dangerous fire and explosion hazard.[1]

[2] It is also a strong oxidizer and can ignite combustible materials.[1][2] Health hazards include

irritation to the skin, eyes, nose, and throat.[1][3] High levels of exposure can interfere with the

blood's ability to carry oxygen, leading to headaches, dizziness, and a blue discoloration of the

skin and lips (methemoglobinemia).[1]

Q2: What are the immediate actions to take in case of accidental exposure?

A2:

Skin Contact: Immediately wash the contaminated skin with soap and water.[2] Remove any

contaminated clothing promptly.[2]
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Eye Contact: Immediately irrigate the eyes with plenty of water for at least 15 minutes.[4]

Inhalation: Move the exposed individual to fresh air at once. If breathing has stopped,

perform artificial respiration.[2]

Ingestion: Seek immediate medical attention.[5]

Q3: How should I properly store N-Propyl nitrate in the laboratory?

A3: Store N-Propyl nitrate in tightly closed containers in a cool, well-ventilated area.[1] It

should be kept away from combustible materials, strong oxidants, and reducing agents.[1][3]

The storage area should be fireproof.[3]

Q4: What should I do in the event of a small N-Propyl nitrate spill?

A4: For small spills (<1 L), and if you are trained to do so, you can assist in the cleanup.[6]

First, eliminate all ignition sources.[2] Wear appropriate PPE, including respiratory protection.

[3] Absorb the spill with a non-combustible material like vermiculite, sand, or earth and place it

in a sealed container for disposal.[2][3]

Troubleshooting Guide
Problem: I smell an ether-like odor while working with N-Propyl nitrate.

Possible Cause: This may indicate a leak or inadequate ventilation. N-Propyl nitrate has a

characteristic ether-like odor.[2][3]

Solution: Immediately check for any spills or leaks from your experimental setup. Ensure that

your work is being conducted in a properly functioning chemical fume hood or a well-

ventilated area.[1][6] If the odor persists, evacuate the area and inform your safety officer.

Problem: My gloves appear to be degrading or showing signs of breakthrough.

Possible Cause: The glove material may not be resistant to N-Propyl nitrate.

Solution: Immediately remove and dispose of the contaminated gloves. Wash your hands

thoroughly. Consult with your safety equipment supplier for recommendations on the most
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protective glove material for your specific operations.[1] It is crucial to inspect gloves prior to

each use.

Personal Protective Equipment (PPE)
Recommendations
The selection of appropriate PPE is critical when handling N-Propyl nitrate. The following table

summarizes the recommended PPE.

Body Part Recommended Protection Rationale

Eyes/Face

Indirect-vent, impact and

splash-resistant goggles. A

face shield should be worn

along with goggles for handling

larger quantities or when there

is a high risk of splashing.[1]

To prevent eye contact which

can cause irritation.[1][3]

Skin/Body

Chemical-resistant gloves and

protective clothing. A lab coat

is required, and a safety apron

is recommended.[1][6]

Clothing should be full-length,

and closed-toe footwear must

be worn.[6]

To prevent skin contact which

can cause irritation.[1][3]

Respiratory

Use in a well-ventilated area or

with local exhaust ventilation. If

these are not sufficient, a

respirator is required.[1][3] The

type of respirator will depend

on the airborne concentration

of N-Propyl nitrate.[5]

To prevent inhalation which

can irritate the nose and throat

and lead to systemic health

effects.[1]

Workplace Exposure Limits
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Organization
Exposure Limit (Time-
Weighted Average)

Short-Term Exposure Limit
(STEL)

OSHA 25 ppm (8-hour)[1] -

NIOSH 25 ppm (10-hour)[1] 40 ppm (15-minute)[1]

ACGIH 25 ppm (8-hour)[1] 40 ppm[1]

Experimental Protocol Safety Workflow
The following diagram outlines the logical workflow for ensuring safety during experiments

involving N-Propyl nitrate.
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Preparation Phase

Handling Phase

Post-Handling Phase

Emergency Procedures

Review Safety Data Sheet (SDS)

Assess Risks for Specific Experiment

Select & Inspect Appropriate PPE

Work in a Ventilated Area / Fume Hood

Handle Away from Ignition Sources & Incompatibles

Ground Equipment to Prevent Static Discharge

Properly Dispose of Waste

Decontaminate Work Area

Wash Hands Thoroughly

Spill or Leak Occurs

Follow Spill Cleanup Protocol

Personal Exposure Occurs

Administer First Aid & Seek Medical Attention

Click to download full resolution via product page

Caption: Experimental workflow for handling N-Propyl nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b130209?utm_src=pdf-custom-synthesis
https://nj.gov/health/eoh/rtkweb/documents/fs/1420.pdf
https://cameochemicals.noaa.gov/chemical/4366
https://www.echemi.com/sds/n-propylnitrate-pid_Rock5583.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-13124%20English%20SDS%20US.pdf
https://www.cdc.gov/niosh/npg/npgd0539.html
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_nitric_acid.pdf
https://www.benchchem.com/product/b130209#personal-protective-equipment-recommendations-for-handling-n-propyl-nitrate
https://www.benchchem.com/product/b130209#personal-protective-equipment-recommendations-for-handling-n-propyl-nitrate
https://www.benchchem.com/product/b130209#personal-protective-equipment-recommendations-for-handling-n-propyl-nitrate
https://www.benchchem.com/product/b130209#personal-protective-equipment-recommendations-for-handling-n-propyl-nitrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b130209?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

